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Compound of Interest

Compound Name: Oxonol Blue

Cat. No.: B12397243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectral properties and applications of

oxonol dyes in fluorescence microscopy, with a focus on their use as potentiometric probes.

While specific quantitative data for "Oxonol Blue" (CAS 51858-17-4) is not readily available in

the public domain, this document compiles information on the broader class of oxonol dyes,

including well-characterized members like CMOX and the DiBAC series, to serve as a valuable

resource.

Introduction to Oxonol Dyes
Oxonol dyes are a class of anionic polymethine dyes that exhibit fluorescence sensitive to the

transmembrane potential.[1] This property makes them powerful tools for measuring changes

in plasma membrane potential in various cell types, a critical parameter in many physiological

and pathological processes, including neuronal activity, muscle contraction, and ion channel

function. Their mechanism of action typically involves a potential-driven accumulation in the cell

membrane or cytoplasm, leading to changes in their fluorescence intensity.

Spectral Properties of Oxonol Dyes
The spectral characteristics of oxonol dyes can vary depending on their specific chemical

structure. The following tables summarize the available quantitative data for several well-

characterized oxonol dyes commonly used in fluorescence microscopy.
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Table 1: Spectral Properties of Selected Oxonol Dyes

Dye Name
Excitation
Max (nm)

Emission
Max (nm)

Molar
Extinction
Coefficient
(ε)
(M⁻¹cm⁻¹)

Quantum
Yield (Φ)

Solvent/Co
nditions

CMOX 583 611 130,000 0.2

Aqueous

buffer and

methanol

DiBAC₄(3) 493 516
Not widely

reported

Not widely

reported

Bound to

intracellular

proteins/mem

branes

DiBAC₄(5) 590 616
Not widely

reported

Not widely

reported

Bound to

intracellular

proteins/mem

branes

Oxonol VI 614 646
Not widely

reported

Not widely

reported

In lipid

vesicles

Note: Data for Oxonol Blue (CAS 51858-17-4) is not sufficiently available in published

literature. The data presented here is for other commonly used oxonol dyes and should be

used as a reference.

Mechanism of Action as Voltage-Sensitive Probes
Anionic oxonol dyes are lipophilic anions that can partition between the extracellular medium

and the cell's interior. The distribution of these dyes across the plasma membrane is dependent

on the membrane potential, as described by the Nernst equation.

In a typical scenario with a negative-inside resting membrane potential, the anionic dye is

driven out of the cell. Upon depolarization (the membrane potential becomes less negative),

the driving force for dye exclusion is reduced, leading to an influx of the dye into the cell. Once
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inside, these dyes often bind to intracellular proteins and membranes, which can lead to a

significant enhancement of their fluorescence. Conversely, hyperpolarization (the membrane

potential becomes more negative) increases the exclusion of the dye, resulting in a decrease in

intracellular fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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